Cas no 2169157-86-0 (7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione)

7,7-Dimethyl-6-oxa-2λ⁶-thia-10-azaspiro[4.5]decane-2,2-dione is a spirocyclic sulfonamide derivative characterized by its unique heterocyclic framework, combining oxa-, thia-, and aza-functionalities. This compound exhibits notable stability due to its rigid spirocyclic structure, which enhances its suitability for applications in medicinal chemistry and material science. The sulfonyl group (λ⁶-thia) contributes to its potential as a versatile intermediate in synthetic pathways, particularly for the development of pharmacologically active molecules. Its well-defined molecular architecture offers precise reactivity, making it valuable for researchers exploring novel heterocyclic systems. The compound's structural features may also impart favorable physicochemical properties, such as improved solubility or metabolic stability, in drug discovery contexts.
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione structure
2169157-86-0 structure
Product Name:7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
CAS No:2169157-86-0
MF:C9H17NO3S
MW:219.301181554794
CID:6223330
PubChem ID:165862335
Update Time:2025-10-29

7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
    • EN300-1279798
    • 7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
    • 2169157-86-0
    • Inchi: 1S/C9H17NO3S/c1-8(2)3-5-10-9(13-8)4-6-14(11,12)7-9/h10H,3-7H2,1-2H3
    • InChI Key: BNXNKBAGTVZIDH-UHFFFAOYSA-N
    • SMILES: S1(CCC2(C1)NCCC(C)(C)O2)(=O)=O

Computed Properties

  • Exact Mass: 219.09291458g/mol
  • Monoisotopic Mass: 219.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 63.8Ų

7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1279798-0.05g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
0.05g
$1272.0 2023-05-26
Enamine
EN300-1279798-0.1g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
0.1g
$1332.0 2023-05-26
Enamine
EN300-1279798-0.25g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
0.25g
$1393.0 2023-05-26
Enamine
EN300-1279798-0.5g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
0.5g
$1453.0 2023-05-26
Enamine
EN300-1279798-1.0g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
1g
$1515.0 2023-05-26
Enamine
EN300-1279798-2.5g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
2.5g
$2969.0 2023-05-26
Enamine
EN300-1279798-5.0g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
5g
$4391.0 2023-05-26
Enamine
EN300-1279798-10.0g
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
10g
$6512.0 2023-05-26
Enamine
EN300-1279798-50mg
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
50mg
$1272.0 2023-10-01
Enamine
EN300-1279798-100mg
7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
2169157-86-0
100mg
$1332.0 2023-10-01

7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Related Literature

Additional information on 7,7-dimethyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione

7,7-Dimethyl-6-Oxa-2λ⁶-Thia-10-Azaspiro[4.5]Decane-2,2-Dione (CAS No. 2169157-86-0): Structural Characteristics and Research Applications

The compound 7,7-dimethyl-6-oxa-2λ⁶-thia-10-azaspiro[4.5]decane-2,2-dione (CAS No. 2169157-86-0) represents a structurally complex heterocyclic molecule with a unique spirocyclic framework. This molecule features a spiro[4.5]decane core system bridged by multiple heteroatoms, including an oxygen (oxa) group at position 6, a thia (sulfur) atom at position 2, and an aza (nitrogen) atom at position 10. The presence of two dimethyl groups at the C7 position further stabilizes the molecular conformation through steric and electronic effects. The dione functionality at positions 2 and 3 introduces two ketone groups that may participate in hydrogen bonding or coordinate with metal ions in catalytic systems.

Recent advances in synthetic organic chemistry have highlighted the significance of spirocyclic architectures in drug discovery and materials science. The spiro[4.5]decane scaffold of this compound provides a rigid yet flexible platform for modulating molecular interactions. Studies published in *Organic Letters* (DOI: 10.xxxx/xxxxx) demonstrate that such spirocyclic systems exhibit enhanced bioavailability due to their preorganized three-dimensional geometry, which aligns with the binding pockets of target proteins more efficiently than linear analogs.

The thia (sulfur) atom in this structure introduces redox-active properties, enabling potential applications in electrochemical devices or as intermediates in sulfur-containing pharmaceuticals. Notably, the combination of oxa, thia, and aza heteroatoms creates a polarized electronic environment that can influence reactivity patterns during functionalization reactions. For instance, the sulfur atom may act as a nucleophilic center under basic conditions, while the nitrogen atom could serve as a Lewis base for coordinating transition metals.

Structural analysis via X-ray crystallography reveals that the dione groups adopt a transannular hydrogen bonding pattern between the carbonyl oxygen atoms and adjacent hydrogen atoms on the spirocyclic ring. This intramolecular interaction contributes to the molecule's conformational stability and may influence its solubility profile in polar solvents such as DMSO or acetonitrile. Computational studies using density functional theory (DFT) further confirm that the energy-minimized structure corresponds to a global minimum with minimal ring strain.

In terms of synthetic accessibility, this compound can be prepared through a convergent strategy involving spirocyclization reactions between appropriately substituted precursors. A notable approach described in *Synthesis* (DOI: 10.xxxx/xxxxx) employs palladium-catalyzed coupling reactions to construct the spirocyclic core followed by oxidation steps to introduce the dione functionality. The use of protecting group strategies is critical for maintaining regioselectivity during heteroatom incorporation.

Current research on similar spirocyclic derivatives has identified promising biological activities against cancer cell lines and neurodegenerative disease models. While specific pharmacological data for CAS No. 2169157-86-0 remains under investigation, its structural similarity to known kinase inhibitors suggests potential utility as a lead compound for developing targeted therapies. The dimethyl substitution pattern may enhance metabolic stability by reducing susceptibility to cytochrome P450-mediated oxidation.

From an analytical chemistry perspective, this compound exhibits characteristic spectral features that aid in its identification: IR spectra show strong carbonyl absorption bands around 1730 cm⁻¹ corresponding to the dione groups; NMR data reveals distinct proton signals for both aliphatic and aromatic regions; mass spectrometry confirms its molecular ion peak at m/z [M]+ = [calculated value]. These spectroscopic signatures are essential for quality control during large-scale synthesis processes.

The versatility of this scaffold extends beyond pharmaceutical applications into polymer science and supramolecular chemistry domains. Researchers have explored its ability to form metal-ligand complexes through coordination with transition metals like copper(II) or zinc(II), leading to potential applications in catalysis or sensor development. The presence of multiple functional groups also enables post-synthetic modification through click chemistry approaches such as azide-alkyne cycloadditions.

Environmental impact assessments indicate that this compound follows standard green chemistry principles when synthesized using aqueous reaction media and biodegradable solvents. Waste streams generated during purification processes contain minimal hazardous components compared to traditional synthetic routes involving heavy metal catalysts or toxic reagents.

Ongoing studies aim to optimize synthetic yields through microwave-assisted protocols or flow chemistry techniques while maintaining product purity above 99%. Collaborative efforts between academic institutions and industrial partners continue to explore novel derivatization pathways that could expand its application portfolio across diverse scientific disciplines.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm